Cas no 16104-50-0 (1,3-Dichloroadamantane)

1,3-Dichloroadamantane Properties

Names and Identifiers

• 1,3-Dichloroadamantane
• 020
• 1,3-dichloradamantane
• 1,3-dichlorodamantane
• Adamantane,1,3-dichloro
• AmbscL01
• dichloroadamantane
• Tricyclo[3.3.1.13,7]decane, 1,3-dichloro-
• SCHEMBL5269244
• 16104-50-0
• FT-0690862
• A810217
• 1,3-Dichloroadamantane #
• C10H14Cl2
• DTXSID40333925
• DZLCQHWJVJXVES-UHFFFAOYSA-N
• Adamantane, 1,3-dichloro
• AKOS015917990
• ALBB-035065
• DB-003034
• +Expand

• InChIKey： DZLCQHWJVJXVES-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14Cl2/c11-9-2-7-1-8(4-9)5-10(12,3-7)6-9/h7-8H,1-6H2
• SMILES： C1C2CC3(CC1CC(C2)(C3)Cl)Cl

Computed Properties

• Exact Mass: 204.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 204.0472558g/mol
• Heavy Atom Count: 12
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 3.55540
• PSA: 0.00000
• Refractive Index: 1.549
• Boiling Point: 276.3 °C at 760 mmHg
• Flash Point: 118.8 °C
• Density: 1.25